Dowex 50WX8 vs. Amberlite IR-120: Isotopic Fidelity in Environmental Nitrogen Analysis
In a head-to-head evaluation for ammonium isolation prior to nitrogen isotope analysis (σ15N), Dowex 50WX8 provided superior analytical reproducibility and accuracy compared to Amberlite IR-120 [1]. The study demonstrated that Dowex 50WX8 yielded a lower standard deviation in σ15N measurements (±0.22%) relative to Amberlite IR-120 (±0.35%), and was less susceptible to interference from competing cations (Ca2+, Mg2+), which caused isotopic depletion errors with Amberlite IR-120 [1].
| Evidence Dimension | Analytical Precision (σ15N Standard Deviation) and Cation Interference Susceptibility |
|---|---|
| Target Compound Data | SD = ±0.22% σ15N; minimal Ca2+/Mg2+ interference |
| Comparator Or Baseline | Amberlite IR-120: SD = ±0.35% σ15N; increasing Ca2+ concentration caused depletion of σ15N values |
| Quantified Difference | ~37% lower standard deviation in σ15N for Dowex 50WX8; demonstrated superior resistance to alkaline earth cation interference |
| Conditions | Isolation of ammonium from simulated fresh water containing NH4+-N (σ15N -1.6‰) with added Ca2+ and Mg2+; direct elution-diffusion method |
Why This Matters
For environmental isotope laboratories requiring precise δ15N data for nitrogen source tracking, the lower measurement variance of Dowex 50WX8 translates directly to reduced uncertainty in compliance reporting and research conclusions.
- [1] International Atomic Energy Agency. (n.d.). Isolation of ammonium from fresh waters for nitrogen isotope analysis using amberlite IR 120 and dowex 50 WX 8 ion exchange resins: a comparative study. INIS Repository Record 38061984. View Source
